Cas no 1261627-73-9 (2-(Difluoromethoxy)-4-iodonaphthalene)

• Product Name: 2-(Difluoromethoxy)-4-iodonaphthalene
• CAS No: 1261627-73-9
• MF: C₁₁H₇F₂IO
• MW: 320.073962450027
• CID: 4936188
• Update Time: 2025-11-01

2-(Difluoromethoxy)-4-iodonaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-4-iodonaphthalene

• Inchi： 1S/C11H7F2IO/c12-11(13)15-8-5-7-3-1-2-4-9(7)10(14)6-8/h1-6,11H
• InChI Key： MIQPIFYJSVUCKY-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C2C=CC=CC2=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2

Additional information on 2-(Difluoromethoxy)-4-iodonaphthalene

Structural Characteristics, Synthetic Methods, and Emerging Applications of 2-(Difluoromethoxy)-4-Iodonaphthalene (CAS No. 1261627-73-9)

The compound 2-(Difluoromethoxy)-4-iodonaphthalene, designated by the Chemical Abstracts Service number CAS No. 1261627-73-9, represents a unique member of the naphthyl ether family with distinct structural features and functional group combinations. This fluorinated iodinated naphthalene derivative exhibits a planar aromatic core bearing a difluoroalkoxy substituent at the 2-position and an iodine atom at the 4-position. Such structural motifs are particularly significant in medicinal chemistry due to their ability to modulate physicochemical properties and biological activity profiles. Recent studies have highlighted its utility as a versatile intermediate in the synthesis of advanced pharmaceutical agents and functional materials.

The presence of the difluoromethoxy group introduces electronic effects that enhance metabolic stability while maintaining lipophilicity, critical parameters for drug development. Fluorine substitution has been extensively documented to improve drug-like properties such as binding affinity and cellular permeability, as evidenced by recent investigations into fluorinated naphthol derivatives published in Journal of Medicinal Chemistry. The iodine substituent at position 4 provides opportunities for further functionalization through palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures commonly encountered in oncology drug candidates.

Synthetic advancements reported in Organic Letters (Q3 2023) have optimized the preparation of this compound through sequential nucleophilic aromatic substitution strategies. Researchers demonstrated that treating 4-fluoronaphthol with difluorochloro-methane under silver oxide catalysis followed by iodination using N-iodyl reagents achieves high yields (>85%) with precise regioselectivity. This two-step process represents a significant improvement over earlier methods which required multi-stage protection-deprotection sequences, underscoring the compound's enhanced accessibility for large-scale synthesis.

In preclinical pharmacology studies published in ACS Medicinal Chemistry Letters, this compound has shown promising activity as a kinase inhibitor scaffold when incorporated into multi-component hybrid molecules. The combination of fluorine's bioisosteric effects with iodine's ability to form halogen bonds creates novel binding interactions with protein targets, exemplified by its use in designing inhibitors targeting the epidermal growth factor receptor (EGFR) family. Computational docking studies confirm that the iodine substituent occupies hydrophobic pockets while the difluoroether group stabilizes hydrogen bonding networks critical for target specificity.

Solid-state characterization via X-ray crystallography reveals an ortho/para substituted arrangement where the difluoroether group forms π-stacking interactions with adjacent molecules in crystalline form. This structural arrangement was recently correlated with improved thermal stability (Tm = 85°C) compared to analogous monofluoro derivatives, making it suitable for formulation into sustained-release drug delivery systems as reported in Eur J Pharm Sci. The compound's dielectric properties were also evaluated in polymer matrices, demonstrating potential applications as an additive for high-performance dielectric materials used in flexible electronics.

Ongoing research into photochemical properties has identified its utility as a chromophore component in organic light-emitting diodes (OLEDs). A study from Nature Communications Chemistry (Jan 2024) showed that incorporating this compound into conjugated polymers enhances charge transport efficiency by up to 35% due to the electron-withdrawing iodine atom creating favorable energy levels for exciton emission. The difluoroether substituent further contributes to improved film-forming properties by reducing intermolecular aggregation effects observed in traditional naphthalene-based systems.

Bioavailability optimization studies using microdosing techniques revealed that when formulated with cyclodextrin complexes, oral absorption efficiency reaches 68% compared to unmodified analogs at ~45%. This finding aligns with recent advances in prodrug design strategies where fluorinated groups facilitate solubility without compromising lipophilicity requirements for blood-brain barrier penetration as discussed in Bioorganic & Medicinal Chemistry. The compound's metabolic stability was confirmed through hepatic microsome assays showing half-life exceeding 8 hours under Phase I biotransformation conditions.

In materials science applications, this compound serves as an effective precursor for synthesizing carbon quantum dots via hydrothermal carbonization processes reported in Carbon journal (June 2023). The iodine content facilitates controlled oxidation during synthesis while maintaining optical properties within desired spectral ranges (λ_max emission ~550 nm). Such quantum dots exhibit photoluminescence quantum yields up to 58%, demonstrating their potential utility in bioimaging applications where traditional fluorescent markers may exhibit cytotoxicity concerns.

Safety assessments conducted under Good Laboratory Practice guidelines indicate favorable toxicological profiles when used within recommended concentration ranges (<5 mM). Acute toxicity studies using zebrafish embryos showed no observable developmental defects at concentrations below therapeutic relevant levels, consistent with findings from analogous halogenated naphthol derivatives evaluated by regulatory agencies such as EMA and FDA. Environmental fate studies employing biodegradation assays confirmed rapid microbial degradation (>80% within 14 days) under aerobic conditions without generating persistent metabolites.

The unique combination of fluorine substitution and halogenation positions enables this compound to bridge multiple research domains. In nanotechnology applications described in Nano Today, its ability to form self-assembled monolayers on gold surfaces makes it valuable for biosensor fabrication where selectivity towards specific analytes is required. Surface plasmon resonance measurements demonstrated binding affinities within picomolar ranges when coupled with aptamer sequences targeting biomarkers like C-reactive protein.

Cutting-edge research into metallofullerene functionalization has revealed its role as a ligand stabilizer during endohedral metallofullerene synthesis according to a study published in Chemical Communications. The difluoroether group coordinates effectively with Sc@C₈₀ clusters while preventing aggregation during purification steps, resulting in isolated yields exceeding industry standards by ~30%. Such advancements hold promise for improving production methods of these emerging nanocarriers used in targeted drug delivery systems.

In renewable energy research contexts, this compound functions as an effective photosensitizer when incorporated into dye-sensitized solar cells (DSSCs). A collaborative study between MIT and ETH Zurich demonstrated power conversion efficiencies reaching 9.8% through strategic placement of its conjugated system within TiO_₂-based photoanodes (Joule, April 2024). The iodine atom acts synergistically with adjacent π-electron systems to extend charge carrier lifetimes critical for optimizing energy harvesting capabilities.

Cryogenic NMR spectroscopic analysis conducted at -50°C revealed dynamic conformational behavior not previously observed among standard naphthol derivatives. This discovery suggests potential applications as molecular switches or stimuli-responsive materials when integrated into supramolecular assemblies (JACS, Feb 2024). Researchers noted that temperature-dependent conformational changes correlate strongly with changes in electronic absorption spectra between visible and near-infrared regions.

In vitro enzyme inhibition assays against cytochrome P450 isoforms CYP3A4 and CYP1A show minimal interactions (<5% inhibition at therapeutic concentrations), indicating low potential for drug-drug interactions when used as an intermediate component (Biochemical Pharmacology, Nov 2023). This property is particularly advantageous during lead optimization phases where maintaining pharmacokinetic predictability is essential for advancing compounds toward clinical evaluation stages.

Liquid chromatography-mass spectrometry data from recent metabolomics studies reveal that this compound partitions preferentially into lipid-rich environments while maintaining aqueous solubility above minimum detectable thresholds (Analytical Chemistry, March 2024). Such characteristics make it suitable for designing amphiphilic drug carriers capable of delivering hydrophobic payloads across biological membranes without requiring toxic co-solvents or surfactants traditionally employed.

Surface-enhanced Raman spectroscopy experiments conducted on silver nanoparticle substrates demonstrated distinct vibrational signatures originating from both substituents' unique chemical environments (RSC Advances,). The difluoroether group generates characteristic C-F stretching modes at ~1180 cm⁻¹ while the iodide exhibits characteristic low-frequency modes (~5–8 THz), providing valuable analytical markers for quality control purposes during manufacturing processes involving complex reaction mixtures.

Mechanochemical synthesis protocols developed by researchers at Stanford University enable room temperature preparation without solvent usage (Tetrahedron Letters,). Ball-milling experiments showed complete conversion within minutes using potassium carbonate as a solid base catalyst, representing a significant advancement toward greener synthetic methodologies aligned with current sustainability initiatives within chemical industries worldwide.

This multifunctional platform molecule continues to drive innovation across diverse scientific disciplines due to its tunable physicochemical profile and compatibility with modern synthetic techniques. Its structural flexibility allows integration into both small molecule therapeutics and advanced material systems while maintaining safety margins critical for translational research success rates observed across multiple therapeutic areas including oncology and neurodegenerative disease modeling platforms currently under development globally. The discovery pathways enabled by this compound highlight its role not only as an intermediate but also as a standalone material capable of addressing specific technical challenges encountered during formulation development stages across various industries ranging from pharmaceuticals to optoelectronics manufacturing sectors experiencing rapid technological evolution. Advanced computational models incorporating machine learning algorithms predict further opportunities when combined with emerging CRISPR-based gene editing tools or next-generation sequencing technologies requiring highly specific fluorescent labeling agents without compromising genetic integrity or signal clarity parameters essential for modern genomic analyses. These findings collectively establish CAS No. 1.--'s position at the forefront of contemporary chemical research frameworks bridging fundamental science exploration with applied technology development objectives across multiple industry verticals. As interdisciplinary collaborations between chemists and biomedical engineers increase globally, compounds like these are expected to play increasingly prominent roles enabling breakthrough innovations such as targeted nanoparticle delivery systems or next-generation imaging contrast agents demanded by evolving healthcare technologies. The evolving landscape surrounding these compounds underscores their value not merely as synthetic intermediates but also as independent entities contributing novel insights into structure-property relationships critical for advancing both basic chemical understanding and applied industrial solutions. Ongoing investigations continue exploring its application potential within emerging fields such as green chemistry processes involving bio-based feedstocks or sustainable polymer engineering approaches seeking environmentally benign alternatives meeting stringent regulatory requirements worldwide. The convergence of synthetic methodology improvements alongside expanding application domains ensures continued relevance across academic laboratories conducting fundamental research through industrial settings pursuing scalable production strategies necessary for commercializing promising discoveries arising from modern chemical innovation pipelines. Its unique combination of electronic characteristics derived from strategically placed halogen substituents positions it advantageously among current tool compounds utilized by researchers developing next-generation materials required for high-tech industries including semiconductor fabrication facilities adhering to increasingly stringent purity standards demanded by cutting-edge electronics manufacturing practices. The integration capabilities observed across multiple disciplines exemplify how precisely engineered chemical entities like these can serve dual roles supporting both exploratory scientific inquiries while simultaneously addressing practical challenges encountered during scale-up processes essential for transitioning laboratory discoveries into real-world applications meeting market demands efficiently.